Cas no 1784575-97-8 (1-tert-butyl-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 1-tert-butyl-1,2,3,4-tetrahydroquinoxaline
• CAS No: 1784575-97-8
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 4614034
• PubChem ID: 21029389
• Update Time: 2025-06-10

1-tert-butyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1,2,3,4-tetrahydroquinoxaline
• Quinoxaline, 1-(1,1-dimethylethyl)-1,2,3,4-tetrahydro-

• Inchi： 1S/C12H18N2/c1-12(2,3)14-9-8-13-10-6-4-5-7-11(10)14/h4-7,13H,8-9H2,1-3H3
• InChI Key： DYMZFTTYECUXGM-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C2=C(C=CC=C2)NCC1

Additional information on 1-tert-butyl-1,2,3,4-tetrahydroquinoxaline

Introduction to 1-tert-butyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 1784575-97-8)

1-tert-butyl-1,2,3,4-tetrahydroquinoxaline, identified by the Chemical Abstracts Service Number (CAS No.) 1784575-97-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This tetrahydroquinoxaline derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of a tert-butyl group at the 1-position of the quinoxaline core introduces steric hindrance, which can modulate the compound's pharmacokinetic behavior and binding affinity to biological targets.

The tetrahydroquinoxaline scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological receptors and enzymes. Its cyclic nature and the presence of nitrogen atoms make it a versatile platform for designing molecules with therapeutic potential. In recent years, there has been growing interest in tetrahydroquinoxalines as scaffolds for developing novel pharmacological agents, particularly in the treatment of neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 1-tert-butyl-1,2,3,4-tetrahydroquinoxaline is its potential as a lead compound in the development of small-molecule drugs. The tert-butyl substituent not only enhances the metabolic stability of the molecule but also influences its solubility and bioavailability. These properties are critical for optimizing drug candidates for clinical use. Furthermore, the quinoxaline core has been shown to exhibit inhibitory activity against various enzymes and receptors, making it a valuable starting point for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of tetrahydroquinoxaline derivatives like 1-tert-butyl-1,2,3,4-tetrahydroquinoxaline. These computational tools allow researchers to predict binding affinities, metabolic pathways, and potential side effects with high accuracy. This has accelerated the process of identifying promising candidates for further experimental validation.

In the context of drug discovery, 1-tert-butyl-1,2,3,4-tetrahydroquinoxaline has been explored as a potential inhibitor of enzymes involved in cancer progression. For instance, studies have suggested that derivatives of this compound may interfere with kinases and other signaling molecules that are crucial for tumor growth and metastasis. While further research is needed to fully elucidate its mechanism of action, these preliminary findings highlight its therapeutic potential.

The synthesis of 1-tert-butyl-1,2,3,4-tetrahydroquinoxaline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate carbonyl compounds and hydrazines followed by hydrogenation to form the tetrahydropyridine ring system. The introduction of the tert-butyl group typically occurs during later stages of synthesis or through protective group strategies to prevent unwanted side reactions.

From a chemical biology perspective, understanding the interactions between 1-tert-butyl-1,2,3,4-tetrahydroquinoxaline and biological targets is essential for developing effective therapeutic agents. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine the binding modes of this compound with its intended targets. These structural insights help in designing analogs with improved potency and selectivity.

The pharmaceutical industry has shown considerable interest in developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Tetrahydroquinoxalines have been identified as promising scaffolds due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. 1-tert-butyl-1,2,3,4-tetrahydroquinoxaline, with its unique structural features, may offer a new avenue for addressing these challenging conditions.

In conclusion,1-tert-butyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 1784575-97-8) represents a fascinating compound with significant potential in pharmaceutical research. Its structural features make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,1,tert,butyl,tetrahydroquinoxalines are likely to play an increasingly important role in drug discovery and development.